Cas no 86365-83-5 (2-Butene, 1,3-dibromo-, (2E)- (9CI, ACI))

2-Butene, 1,3-dibromo-, (2E)- (9CI, ACI) structure

86365-83-5 structure

Product Name:2-Butene, 1,3-dibromo-, (2E)- (9CI, ACI)

CAS No:86365-83-5

MF:C₄H₆Br₂

MW:213.898439884186

CID:2844957

Update Time:2023-12-28

2-Butene, 1,3-dibromo-, (2E)- (9CI, ACI) Chemical and Physical Properties

Names and Identifiers

- (2E)-1,3-Dibromo-2-butene (ACI)
- 2-Butene, 1,3-dibromo-, (E)- (ZCI)
- 2-Butene, 1,3-dibromo-, (2E)- (9CI, ACI)
- Inchi： 1S/C4H6Br2/c1-4(6)2-3-5/h2H,3H2,1H3/b4-2+
- InChI Key： CXCKBPHWDONPBF-DUXPYHPUSA-N
- SMILES： C(/CBr)=C(/C)\Br

2-Butene, 1,3-dibromo-, (2E)- (9CI, ACI) Production Method

Production Method 1

37428-56-1

86365-83-5

Reaction Conditions

1.1 Reagents: Phosphorus tribromide Solvents: Diethyl ether ; rt → 0 °C; 5 min, 0 °C; 15 min, 0 °C

Reference

Constructing the architecturally distinctive ABD-tricycle of phomactin A through an intramolecular oxa-[3+3] annulation strategy

Buchanan, Grant S.; et al, Tetrahedron, 2011, 67(52), 10105-10118

Production Method 2

37428-56-1

86365-83-5

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane
2.1 Reagents: Lithium bromide Solvents: Tetrahydrofuran

Reference

Vinyl radical cyclization in the synthesis of natural products: seychellene

Stork, Gilbert; et al, Tetrahedron Letters, 1985, 26(48), 5927-30

Production Method 3

4021-75-4

86365-83-5

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide
1.2 Solvents: Tetrahydrofuran ; < -70 °C; 90 min, < -70 °C; 2 h, < -70 °C
1.3 Reagents: Methanol ; < -70 °C; < -70 °C → rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt
2.1 Reagents: Phosphorus tribromide Solvents: Diethyl ether ; rt → 0 °C; 5 min, 0 °C; 15 min, 0 °C

Reference

Constructing the architecturally distinctive ABD-tricycle of phomactin A through an intramolecular oxa-[3+3] annulation strategy

Buchanan, Grant S.; et al, Tetrahedron, 2011, 67(52), 10105-10118

Production Method 4

54899-03-5

86365-83-5

Reaction Conditions

1.1 Reagents: Hexamethylphosphoramide , Lithium diisopropylamide Solvents: Tetrahydrofuran ; 0 °C; 90 min, < -70 °C; 2 h
2.1 Reagents: Phosphorus tribromide Solvents: Diethyl ether ; rt → 0 °C; 5 min, 0 °C; 15 min, 0 °C

Reference

An enantioselective synthesis of the ABD tricycle for (-)-phomactin A featuring Rawal's asymmetric Diels-Alder cycloaddition

You, Ling-Feng; et al, Advanced Synthesis & Catalysis, 2008, 350(18), 2885-2891

Production Method 5

504-61-0

86365-83-5

Reaction Conditions

1.1 Reagents: Bromine Solvents: Dichloromethane ; rt → -40 °C; -40 - -30 °C; -30 °C → rt
2.1 Reagents: Lithium diisopropylamide
2.2 Solvents: Tetrahydrofuran ; < -70 °C; 90 min, < -70 °C; 2 h, < -70 °C
2.3 Reagents: Methanol ; < -70 °C; < -70 °C → rt
2.4 Reagents: Hydrochloric acid Solvents: Water ; acidified, rt
3.1 Reagents: Phosphorus tribromide Solvents: Diethyl ether ; rt → 0 °C; 5 min, 0 °C; 15 min, 0 °C

Reference

Constructing the architecturally distinctive ABD-tricycle of phomactin A through an intramolecular oxa-[3+3] annulation strategy

Buchanan, Grant S.; et al, Tetrahedron, 2011, 67(52), 10105-10118

Production Method 6

69169-56-8

86365-83-5

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran
2.1 Reagents: Triethylamine Solvents: Dichloromethane
3.1 Reagents: Lithium bromide Solvents: Tetrahydrofuran

Reference

Vinyl radical cyclization in the synthesis of natural products: seychellene

Stork, Gilbert; et al, Tetrahedron Letters, 1985, 26(48), 5927-30

Production Method 7

37428-56-1

86365-83-5

Reaction Conditions

1.1 Reagents: Phosphorus tribromide Solvents: Diethyl ether ; rt → 0 °C; 5 min, 0 °C; 15 min, 0 °C

Reference

An enantioselective synthesis of the ABD tricycle for (-)-phomactin A featuring Rawal's asymmetric Diels-Alder cycloaddition

You, Ling-Feng; et al, Advanced Synthesis & Catalysis, 2008, 350(18), 2885-2891

Production Method 8

37428-56-1

86365-83-5

Reaction Conditions

Reference

Studies toward brevisulcenal F via convergent strategies for marine ladder polyether synthesis

Katcher, Matthew H.; et al, Tetrahedron, 2018, 74(11), 1111-1122

Production Method 9

105479-82-1

86365-83-5

Reaction Conditions

1.1 Reagents: Lithium bromide Solvents: Tetrahydrofuran

Reference

Vinyl radical cyclization in the synthesis of natural products: seychellene

Stork, Gilbert; et al, Tetrahedron Letters, 1985, 26(48), 5927-30

Production Method 10

22122-36-7

86365-83-5

Reaction Conditions

Reference

Studies toward brevisulcenal F via convergent strategies for marine ladder polyether synthesis

Katcher, Matthew H.; et al, Tetrahedron, 2018, 74(11), 1111-1122

Production Method 11

86365-83-5

Reaction Conditions

1.1 Reagents: Bromine Solvents: Dichloromethane ; rt → -40 °C; -40 - -30 °C; -40 °C → rt
2.1 Reagents: Hexamethylphosphoramide , Lithium diisopropylamide Solvents: Tetrahydrofuran ; 0 °C; 90 min, < -70 °C; 2 h
3.1 Reagents: Phosphorus tribromide Solvents: Diethyl ether ; rt → 0 °C; 5 min, 0 °C; 15 min, 0 °C

Reference

An enantioselective synthesis of the ABD tricycle for (-)-phomactin A featuring Rawal's asymmetric Diels-Alder cycloaddition

You, Ling-Feng; et al, Advanced Synthesis & Catalysis, 2008, 350(18), 2885-2891